N-[(3-Fluorophenyl)methyl]-N-methyl-2-(prop-2-enoylamino)pentanamide

• IUPAC Name: N-[(3-fluorophenyl)methyl]-N-methyl-2-(prop-2-enoylamino)pentanamide
• InChI: InChI=1S/C16H21FN2O2/c1-4-7-14(18-15(20)5-2)16(21)19(3)11-12-8-6-9-13(17)10-12/h5-6,8-10,14H,2,4,7,11H2,1,3H3,(H,18,20)
• InChI Key: ZETXAGUASZNQBG-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C(=O)N(C)CC1=CC(=CC=C1)F)NC(=O)C=C
• Molecular Formula: C16H21FN2O2
• Molecular Weight: 292.35 g/mol

Description

N-[(3-Fluorophenyl)methyl]-N-methyl-2-(prop-2-enoylamino)pentanamide, also known as FMPP, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-[(3-Fluorophenyl)methyl]-N-methyl-2-(prop-2-enoylamino)pentanamide involves its ability to bind to specific sites on proteins and induce conformational changes. This binding can lead to changes in protein function, which can have a variety of effects on biological processes.
Biochemical and Physiological Effects:
N-[(3-Fluorophenyl)methyl]-N-methyl-2-(prop-2-enoylamino)pentanamide has been found to have a variety of biochemical and physiological effects. It has been shown to affect the activity of enzymes such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of neurotransmitters in the brain. N-[(3-Fluorophenyl)methyl]-N-methyl-2-(prop-2-enoylamino)pentanamide has also been found to inhibit the growth of cancer cells and reduce inflammation in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using N-[(3-Fluorophenyl)methyl]-N-methyl-2-(prop-2-enoylamino)pentanamide in lab experiments is its ability to act as a fluorescent probe, which allows for the detection of protein conformational changes in real-time. However, one limitation of using N-[(3-Fluorophenyl)methyl]-N-methyl-2-(prop-2-enoylamino)pentanamide is its potential toxicity, which can affect the accuracy of experimental results.

Future Directions

There are several future directions for the use of N-[(3-Fluorophenyl)methyl]-N-methyl-2-(prop-2-enoylamino)pentanamide in scientific research. One potential application is in the development of new drugs for the treatment of neurodegenerative diseases such as Alzheimer's. N-[(3-Fluorophenyl)methyl]-N-methyl-2-(prop-2-enoylamino)pentanamide could also be used in the development of new diagnostic tools for the detection of cancer and other diseases. Additionally, further research could be conducted to better understand the mechanism of action of N-[(3-Fluorophenyl)methyl]-N-methyl-2-(prop-2-enoylamino)pentanamide and its potential applications in other areas of scientific research.
In conclusion, N-[(3-Fluorophenyl)methyl]-N-methyl-2-(prop-2-enoylamino)pentanamide has shown potential in various fields of scientific research. Its ability to act as a fluorescent probe and its potential applications in the development of new drugs make it a promising compound for future research. However, its potential toxicity should be taken into consideration when conducting lab experiments.

Synthesis Methods

The synthesis of N-[(3-Fluorophenyl)methyl]-N-methyl-2-(prop-2-enoylamino)pentanamide involves the reaction between 3-fluorobenzylamine and 2-(prop-2-enoylamino)pentanoyl chloride in the presence of a base such as triethylamine. The product is then purified through column chromatography to obtain N-[(3-Fluorophenyl)methyl]-N-methyl-2-(prop-2-enoylamino)pentanamide in its pure form.

Scientific Research Applications

N-[(3-Fluorophenyl)methyl]-N-methyl-2-(prop-2-enoylamino)pentanamide has been found to have potential applications in various fields of scientific research. It has been used as a fluorescent probe for the detection of protein conformational changes, as well as for the study of protein-ligand interactions. N-[(3-Fluorophenyl)methyl]-N-methyl-2-(prop-2-enoylamino)pentanamide has also been used in the development of new drugs for the treatment of diseases such as cancer and Alzheimer's.